4-(N,N-diallylsulfamoyl)-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(N,N-diallylsulfamoyl)-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide is a useful research compound. Its molecular formula is C26H25N3O4S and its molecular weight is 475.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Anti-Inflammatory Activity : The compound's structure is similar to indolyl azetidinones, which have shown significant anti-inflammatory activity. This implies potential application in developing new anti-inflammatory agents (Kalsi et al., 1990).
Anticancer Properties : Derivatives of this compound, particularly indapamide derivatives, have demonstrated proapoptotic activity on cancer cell lines, suggesting potential use in cancer therapeutics (Yılmaz et al., 2015).
Antimicrobial and Antiproliferative Activities : N-(substituted phenyl)-2/4-(1H-indol-3-ylazo)-benzamides exhibit notable antimicrobial and antiproliferative properties. This indicates the compound’s potential in developing antimicrobial and antitumor agents (Kumar et al., 2012).
Dopamine D(2)-like Receptor Binding : Related compounds have shown affinity for dopamine D(2)-like receptors, suggesting possible applications in neurological disorders (Pinna et al., 2002).
Antiproliferative Activity Against Tumor Cells : Certain derivatives have shown significant antiproliferative activity against human tumor cells, indicating their potential in cancer research (Gornostaev et al., 2020).
Cardiac Electrophysiological Activity : N-substituted imidazolylbenzamides, structurally related to the compound, have shown significant cardiac electrophysiological activity, hinting at possible use in cardiovascular medicine (Morgan et al., 1990).
Alkaline Phosphatase Inhibition : Bi-heterocyclic benzamides have been identified as potent inhibitors of alkaline phosphatase, which can be important in bone and teeth calcification studies (Abbasi et al., 2019).
properties
IUPAC Name |
4-[bis(prop-2-enyl)sulfamoyl]-N-(1-ethyl-2-oxobenzo[cd]indol-6-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N3O4S/c1-4-16-28(17-5-2)34(32,33)19-12-10-18(11-13-19)25(30)27-22-14-15-23-24-20(22)8-7-9-21(24)26(31)29(23)6-3/h4-5,7-15H,1-2,6,16-17H2,3H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVZAREIMYYLIFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C3C(=C(C=C2)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N(CC=C)CC=C)C=CC=C3C1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.